Cas no 2034344-37-9 (N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-phenyloxane-4-carboxamide)

• Product Name: N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-phenyloxane-4-carboxamide
• CAS No: 2034344-37-9
• MF: C₂₂H₂₃NO₄S
• MW: 397.487324953079
• CID: 5334683
• Update Time: 2025-05-20

N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-4-phenyloxane-4-carboxamide
• N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-phenyloxane-4-carboxamide

• Inchi： 1S/C22H23NO4S/c24-18(20-7-6-19(27-20)16-8-13-28-15-16)14-23-21(25)22(9-11-26-12-10-22)17-4-2-1-3-5-17/h1-8,13,15,18,24H,9-12,14H2,(H,23,25)
• InChI Key： WXNWHTUZOSVEIZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(C(CNC(C2(C3C=CC=CC=3)CCOCC2)=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• XLogP3: 2.6
• Topological Polar Surface Area: 99.9

Additional information on N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-phenyloxane-4-carboxamide

Compound CAS No. 2034344-37-9: N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-phenyloxane-4-carboxamide

The compound with CAS number 2034344-37-9, known as N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-4-phenyloxane-4-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a hydroxyl group, a thiophene ring, and a furan moiety. These structural elements contribute to its exceptional chemical reactivity and bioavailability. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, imparts electronic properties that enhance the compound's ability to interact with biological targets. Similarly, the furan moiety adds flexibility to the molecule, enabling it to adopt conformations that are favorable for binding to specific receptors or enzymes.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its pharmacokinetic properties. Scientists have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to improve the efficiency and scalability of its production. These methods not only reduce the environmental footprint of the synthesis process but also ensure higher purity levels, which are critical for downstream applications in drug development.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain enzymes and receptors. For instance, studies have shown that it exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has opened up avenues for exploring its potential in treating neurological disorders such as epilepsy and Parkinson's disease.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the hydroxyl group plays a pivotal role in stabilizing interactions with target proteins. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is crucial for predicting its reactivity under different physiological conditions.

Another area of active research involves investigating the compound's potential as a building block for more complex molecular architectures. By leveraging its versatile functional groups, chemists are exploring strategies to construct supramolecular assemblies and hybrid materials with tailored properties. These materials hold promise for applications in drug delivery systems, sensors, and nanotechnology.

In conclusion, N-{2-hydroxy-2-[5-(thiophen-3-yL)furan--ethyl}-4--phenyloxane--carboxamide (CAS No. 2034344--9) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with advanced synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern medicine and materials science.